![molecular formula C11H10BrN3 B060853 3-Benzyl-5-bromopyrazin-2-amine CAS No. 174680-55-8](/img/structure/B60853.png)
3-Benzyl-5-bromopyrazin-2-amine
Overview
Description
3-Benzyl-5-bromopyrazin-2-amine, also known as 3-benzyl-5-bromopyrazine-2-amine, is a heterocyclic aromatic compound that belongs to the pyrazine family. It is a colorless solid that is soluble in most organic solvents and is used in a wide range of scientific and industrial applications. It is an important intermediate in the synthesis of a variety of organic compounds, and it is also used as a starting material for the synthesis of various pharmaceuticals, agrochemicals, and other fine chemicals.
Scientific Research Applications
Suzuki Coupling Approach to Pyrazines Related to Coelenterazine : This paper discusses the preparation of 2-Amino-3-benzoyl-5-bromopyrazine and its utilization in Suzuki coupling reactions. This method is explored as a route to synthesize the pyrazine ring system found in the luminescent chromophore coelenterazine (Jones, Keenan, & Hibbert, 1996).
Palladium-Catalyzed Cross-Coupling Reactions of Pyridylboronic Acids with Heteroaryl Halides : This study shows that halogenated aromatics and heteroaromatics bearing a primary amine group are suitable substrates for Suzuki cross-coupling reactions. It includes the synthesis of new amino-substituted arylpyridines, bipyridines, and pyrazinopyridines (Thompson et al., 2005).
Alpha-Pyridylation of Chiral Amines via Urea Coupling, Lithiation, and Rearrangement : This paper discusses the reaction of brominated electron-deficient arenes, including 3-Benzyl-5-bromopyrazin-2-amine, with ureas. It emphasizes stereospecific and regiospecific transfer of the pyridyl group, generating a quaternary stereogenic center with high enantioselectivity (Clayden & Hennecke, 2008).
Synthesis and Absorption Properties of Disperse Benzothiazol-Derivative Mono-Azo Dyes : This research involves reacting a series of carbocyclic amines with 3-aminocrotonitrile to produce various derivatives, including those related to this compound. It focuses on synthesizing and analyzing the structures and absorption profiles of the resulting compounds (Şener, Şener, & Gür, 2018).
Selective Amination of Polyhalopyridines Catalyzed by a Palladium-Xantphos Complex : This study explores the amination of bromo-chloropyridine, leading to products including derivatives of this compound. It demonstrates the efficiency and selectivity of this amination process (Ji, Li, & Bunnelle, 2003).
properties
IUPAC Name |
3-benzyl-5-bromopyrazin-2-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10BrN3/c12-10-7-14-11(13)9(15-10)6-8-4-2-1-3-5-8/h1-5,7H,6H2,(H2,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZHWYHVYXEQYEQV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC2=NC(=CN=C2N)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10BrN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20376299 | |
Record name | 3-benzyl-5-bromopyrazin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20376299 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
264.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
174680-55-8 | |
Record name | 3-benzyl-5-bromopyrazin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20376299 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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